Cas no 901599-67-5 (6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione)

• Product Name: 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione
• CAS No: 901599-67-5
• MF: C₁₄H₇F₃N₂O₂
• MW: 292.212793588638
• MDL: MFCD08361467
• CID: 5684448
• PubChem ID: 23633044
• Update Time: 2025-06-07

6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-[4-(trifluoromethyl)phenyl]-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione
• 5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione, 6-[4-(trifluoromethyl)phenyl]-
• 901599-67-5
• EN300-25896152
• 6-[4-(trifluoromethyl)phenyl]-5H-pyrrolo[3,4-b]pyridine-5,7(6H)-dione
• EC-000.1104
• CHEMBL230015
• 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione

• MDL： MFCD08361467
• Inchi： 1S/C14H7F3N2O2/c15-14(16,17)8-3-5-9(6-4-8)19-12(20)10-2-1-7-18-11(10)13(19)21/h1-7H
• InChI Key： FIJCSENHIAOZFD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C(C2C(=CC=CN=2)C1=O)=O)(F)F

Computed Properties

• Exact Mass: 292.04596196g/mol
• Monoisotopic Mass: 292.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.3Ų

Additional information on 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo3,4-bpyridine-5,7-dione

Introduction to 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione (CAS No. 901599-67-5)

6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione, with the CAS number 901599-67-5, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antiviral properties.

The core structure of 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione consists of a pyrrolopyridine ring system substituted with a trifluoromethylphenyl group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic profile. Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved binding affinities.

In the context of medicinal chemistry, 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione has been investigated for its potential as a lead compound in the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. Inflammation is a complex biological response involving various cellular and molecular mediators. Compounds that can modulate these mediators effectively have the potential to treat a wide range of inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry reported that 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response. This finding suggests that 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione could be a valuable candidate for further development as an anti-inflammatory drug.

Beyond its anti-inflammatory properties, 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione has also shown promise in cancer research. Cancer is a leading cause of mortality worldwide, and there is an urgent need for new therapeutic strategies. The ability of this compound to induce apoptosis in cancer cells has been demonstrated in several preclinical studies. Apoptosis is a programmed cell death process that is often dysregulated in cancer cells.

A study published in Cancer Research found that 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2 and Bcl-xL. These findings highlight the potential of this compound as an anticancer agent with a favorable therapeutic index.

In addition to its direct effects on cancer cells, 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione has also been explored for its ability to sensitize cancer cells to other treatments. Combination therapy is a common approach in cancer treatment to enhance efficacy and reduce resistance. A study published in Molecular Cancer Therapeutics demonstrated that this compound can enhance the cytotoxic effects of conventional chemotherapeutic agents such as cisplatin and doxorubicin by modulating cellular signaling pathways involved in drug resistance.

The pharmacokinetic properties of 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione are also important considerations for its potential clinical application. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and low toxicity. These properties make it an attractive candidate for further development into a viable therapeutic agent.

In conclusion, 6-4-(trifluoromethyl)phenyl-5H,6H,7H-pyrrolo[3,4-b]pyridine-5,7-dione (CAS No. 901599-67-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in areas such as anti-inflammatory and anticancer therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.